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Compound of Interest

Compound Name: Triethyloxonium tetrafluoroborate

Cat. No.: B020070

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of triethyloxonium
tetrafluoroborate, a significant reagent in organic synthesis.

Chemical Identity and Formula

Triethyloxonium tetrafluoroborate, also known as Meerwein's reagent, is a powerful
ethylating agent with the chemical formula [(CH3CH2)3O]*[BF4]~.[1] Its empirical formula is
CeH1sBF40.[2][3][4]

Calculation of Molecular Weight
The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

To accurately calculate the molecular weight, the standard atomic weights of carbon, hydrogen,
boron, fluorine, and oxygen are required.
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Standard Atomic

Element Symbol Atomic Number _
Weight ( g/mol )

Carbon C 6 ~12.011[5][6][7][8]

Hydrogen H 1 ~1.008[9][10][11][12]
[13]

Boron B . ~10.81[14][15][L6][17]
[18]

Fluorine F 9 ~18.998[19][20][21]
[22][23]

Oxygen o) 3 ~15.999[24][25][26]

[27][28]

Note: Standard atomic weights are weighted averages of the naturally occurring isotopes of an
element.

The molecular weight of CeH15BF4O is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of B atoms x Atomic weight of B) + (Number of F atoms x Atomic weight of F) +
(Number of O atoms x Atomic weight of O)

(6 x 12.011) + (15 x 1.008) + (1 x 10.81) + (4 x 18.998) + (1 x 15.999) = 189.99 g/mol

Summary of Molecular Data

For ease of reference, the key quantitative data for triethyloxonium tetrafluoroborate is
summarized below.

Parameter Value

Chemical Formula [(CH3CH2)30]*[BF4]7[1]
Empirical Formula CeH15BF4O[2][3][4]
Molecular Weight 189.99 g/mol [1][2][3][4]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://byjus.com/chemistry/carbon/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.youtube.com/watch?v=0DjGnME8ITM
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://www.ciaaw.org/hydrogen.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=H
https://en.wikipedia.org/wiki/Hydrogen
https://ciaaw.org/boron.htm
https://en.wikipedia.org/wiki/Boron
https://www.pearson.com/channels/general-chemistry/textbook-solutions/brown-15th-edition-9780137542970/ch-2-atoms-molecules-ions/the-atomic-weight-of-boron-is-reported-as-1081-yet-no-atom-of-boron-has-the-mass
https://periodic-table.rsc.org/element/5/boron
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=B
https://ciaaw.org/fluorine.htm
https://byjus.com/chemistry/fluorine/
https://periodic-table.rsc.org/element/9/fluorine
https://physics.nist.gov/PhysRefData/Handbook/Tables/fluorinetable1.htm
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=9&isotype=all
https://fiveable.me/key-terms/ap-chem/oxygen-atom-weight
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://m.youtube.com/watch?v=UMcY-oKMGYU
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://www.benchchem.com/product/b020070?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triethyloxonium_tetrafluoroborate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyloxonium-tetrafluoroborate
https://www.fishersci.ca/shop/products/triethyloxonium-tetrafluoroborate-95-thermo-scientific/p-4229346
https://www.echemi.com/produce/pr1903291020-triethyloxonium-tetrafluoroborate.html
https://en.wikipedia.org/wiki/Triethyloxonium_tetrafluoroborate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyloxonium-tetrafluoroborate
https://www.fishersci.ca/shop/products/triethyloxonium-tetrafluoroborate-95-thermo-scientific/p-4229346
https://www.echemi.com/produce/pr1903291020-triethyloxonium-tetrafluoroborate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Logical Representation of Molecular Composition

The following diagram illustrates the elemental components that contribute to the molecular
weight of triethyloxonium tetrafluoroborate.

Elemental Contribution to Molecular Weight

Triethyloxonium Cation Tetrafluoroborate Anion
[(CH3CH2)30]+ [BF4]-
Carbon (C) Hydrogen (H) Oxygen (O) Boron (B) Fluorine (F)
6 atoms 15 atoms 1 atom 1 atom 4 atoms

Molecular Weight
189.99 g/mol

Click to download full resolution via product page
Caption: Elemental composition of triethyloxonium tetrafluoroborate.

Disclaimer: This document is intended for informational purposes for a technical audience.
While the data has been compiled from reliable sources, it is recommended to consult primary
literature for experimental protocols and further in-depth studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Guide to the Molecular Weight of
Triethyloxonium Tetrafluoroborate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020070#triethyloxonium-tetrafluoroborate-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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